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Compound of Interest

Compound Name: BMS-690514

Cat. No.: B1684447

Essential Safety and Logistical Information for the Disposal of BMS-690514

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
BMS-690514, a potent kinase inhibitor. Adherence to these guidelines is essential to mitigate
risks to personnel and the environment.

Hazard Profile and Safety Precautions

BMS-690514 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, all handling and disposal procedures must be conducted with appropriate
personal protective equipment (PPE) and in accordance with institutional and regulatory

standards.
Hazard Classification Precautionary Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]
Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

H410: Very toxic to aquatic life with long lasting

Chronic aquatic toxicity (Category 1)
effects.[1]

Personal Protective Equipment (PPE) during Disposal:
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o Eye Protection: Safety goggles with side-shields.
e Hand Protection: Protective gloves.
o Skin and Body Protection: Impervious clothing, such as a lab coat.

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation[1].

Step-by-Step Disposal Protocol

The disposal of BMS-690514 must be managed as hazardous waste and should be handled by
a licensed waste disposal service. Under no circumstances should this compound be disposed
of down the drain or in regular trash[1][2][3][4].

» Waste Identification and Segregation:

o Identify all waste streams containing BMS-690514, including pure compound, solutions,
and contaminated labware (e.g., pipette tips, vials, gloves).

o Segregate BMS-690514 waste from other laboratory waste to prevent accidental
reactions[5].

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with the chemical nature of the waste.

o The container must be kept securely closed except when adding waste[2][3].
e Labeling:
o Affix a hazardous waste label to the container as soon as waste accumulation begins.

o The label must clearly state "Hazardous Waste" and include the full chemical name: "
(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1][5][6]triazin-5-
yllmethyl]piperidin-3-ol" or "BMS-690514".
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o Indicate the specific hazards (e.g., "Toxic," "Harmful if Swallowed," "Environmental
Hazard").

e Accumulation and Storage:

o Store the hazardous waste container in a designated and secure satellite accumulation
area within the laboratory.

o This area should be well-ventilated and away from heat sources or incompatible
materials[1].

» Disposal Request and Pickup:

o Once the waste container is full, or in accordance with institutional timelines, submit a
waste pickup request to your institution's Environmental Health and Safety (EHS)
department or the designated hazardous waste management provider.

o The final disposal must be carried out at an approved waste disposal plant[1].

Disposal of Empty Containers

Empty containers that previously held BMS-690514 must also be treated as hazardous waste
unless properly decontaminated.

o Triple Rinsing: The container should be triple-rinsed with a suitable solvent.

» Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as
hazardous chemical waste[2][7].

» Final Disposal: After triple rinsing and air drying, the defaced or removed-label container may
be disposed of as regular waste, in accordance with institutional policies.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of BMS-690514
waste.
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BMS-690514 Disposal Workflow

Identify BMS-690514 Waste
(Pure compound, solutions, contaminated labware)

'

Segregate from Other Waste Streams

'

Use Designated Hazardous Waste Container

'

Label Container with 'Hazardous Waste' and Chemical Name

'

Store in Secure Satellite Accumulation Area

Request Pickup by EHS or Licensed Waste Vendor

Transport to Approved Waste Disposal Plant

Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-690514.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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